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Compound of Interest

Compound Name:
1-(2-(4-

Bromophenoxy)ethyl)pyrazole

CAS No.: 1150271-30-9

Cat. No.: B1522712

Get Quote

Executive Summary
1-(2-(4-Bromophenoxy)ethyl)pyrazole is a specialized halogenated fragment probe designed

for structural biology and medicinal chemistry campaigns. Unlike high-affinity inhibitors, this

molecular probe is engineered to detect and map low-affinity binding pockets on target proteins

(e.g., Kinases, Metalloproteases, Bromodomains).

Its utility is defined by three core features:

Anomalous Scattering Reporter: The bromine atom (

) serves as an intrinsic X-ray label, allowing unambiguous identification of the binding pose
via anomalous difference maps, even at low occupancy.

Privileged Scaffold Architecture: The N-alkyl pyrazole moiety mimics histidine-like

interactions (acceptor/donor versatility), while the bromophenoxy group probes
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hydrophobic/halogen-bonding sub-pockets.

Synthetic Expandability: The aryl bromide provides a pre-installed handle for rapid "fragment

growing" via Suzuki-Miyaura or Buchwald-Hartwig couplings once a hit is validated.

Technical Specifications & Physicochemical
Profile[1]

Parameter Specification Relevance to Probing

CAS Number 1150271-30-9 Unique Identifier

Formula

C

H

BrN

O

Low MW (<300 Da) fits "Rule

of 3" for fragments.

MW 267.12 g/mol
Ideal for high ligand efficiency

(LE) screening.

LogP (Calc) ~3.2

Lipophilic enough to penetrate

hydrophobic pockets; requires

DMSO for stock.

H-Bond Acceptors 2 (Pyrazole N, Ether O)

Probes hydrogen bonding

networks (e.g., kinase hinge

regions).

H-Bond Donors 0
Acts purely as an

acceptor/hydrophobic probe.

Anomalous Scatterer Bromine (Br)

K-edge absorption at 13.47

keV (0.92 Å); strong

anomalous signal.

Application 1: X-ray Crystallographic Screening
(Anomalous Phasing)
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Principle
In fragment screening, small molecules often bind with low affinity (

in mM range), making electron density maps (

) difficult to interpret due to low occupancy. This probe utilizes the Bromine Anomalous Signal.
By collecting diffraction data at the Bromine K-edge or an optimized wavelength, researchers
can generate an anomalous difference map (

) that reveals the precise location of the Br atom, confirming the binding event and orientation.

Experimental Workflow
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Figure 1: Crystallographic workflow for validating the probe binding using Bromine anomalous

scattering.

Detailed Protocol: Crystal Soaking & Data Collection
Reagents:

Probe: 1-(2-(4-Bromophenoxy)ethyl)pyrazole (High Purity >98%).

Solvent: Anhydrous DMSO.

Target Crystals: Apo-protein crystals (diffracting < 2.5 Å).

Step-by-Step Procedure:

Stock Preparation: Dissolve the probe in DMSO to a concentration of 100 mM. Sonicate for 5

minutes to ensure complete solubilization.

Soaking Solution: Dilute the stock into the crystallization mother liquor.

Target Concentration: 10 mM to 50 mM (depending on crystal tolerance).
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DMSO Limit: Ensure final DMSO concentration does not exceed 10-15% (or the crystal's

tolerance limit).

Incubation: Transfer crystals into the soaking drop. Incubate for 2 to 24 hours.

Note: The pyrazole nitrogen may coordinate with metal ions in the buffer; monitor for

precipitation.

Cryo-Protection: Transfer crystals briefly to a cryo-solution containing the same

concentration of the probe to prevent de-occupancy (off-rates can be fast).

Data Collection:

Mount crystal at 100 K.

Energy Setting: Tune the beamline to 13.5 keV (approx. 0.919 Å) to maximize the Bromine

anomalous signal (

). Alternatively, collect at a standard 0.97 Å if the flux is higher, as Br still has a significant
signal (

).

Analysis:

Process data (e.g., XDS, DIALS).

Calculate the anomalous difference map. Look for spherical density peaks > 4.0

that correspond to the expected position of the Bromine atom.

Application 2: Chemical Probe for Ligandability
(SAR Expansion)
Once binding is confirmed, this molecule serves as a Chemical Handle. The structure is

modular:

Head (Pyrazole): Binds polar/hinge regions.
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Tail (Bromophenyl): Binds hydrophobic pockets.

Protocol: Fragment Growing via Suzuki Coupling
This protocol describes how to functionalize the probe to improve affinity, transforming the

fragment into a lead compound.

Reaction Scheme: Probe-Br + R-B(OH)2 ->[Pd] -> Probe-R

Standard Micro-Scale Coupling Protocol:

Reaction Mix: In a microwave vial, combine:

Probe (1.0 equiv, e.g., 50 µmol)

Boronic Acid Partner (1.5 equiv)

Catalyst: Pd(dppf)Cl

(5 mol%)

Base: K

CO

(3.0 equiv)

Solvent: Dioxane:Water (4:1, 0.5 mL)

Execution: Degas with Nitrogen. Seal and heat at 80°C for 2 hours (or microwave at 100°C

for 20 min).

Purification: Filter through a celite plug, dilute with EtOAc, wash with brine, and purify via

Prep-HPLC.

Validation: Test the new analog (Probe-R) for improved

or

against the target.
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Biological Context & Target Classes
This probe is particularly effective for the following protein families due to its pharmacophore

features:

Target Class Potential Binding Mode Rationale

Kinases Hinge Binder

The pyrazole nitrogen (N2) can

accept a H-bond from the

backbone amide (e.g., Met

residue in hinge).

Metalloproteases Metal Coordination

Pyrazoles can coordinate Zn

or Fe

in active sites.

Nuclear Receptors Hydrophobic Pocket

The bromophenyl group fits

deep lipophilic cavities (e.g.,

ERR, PPAR).

Sigma Receptors Allosteric Site

The Ar-Linker-N motif

resembles Sigma-1 receptor

ligands, probing chaperone

pockets.
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Disclaimer: This document is for research use only. The protocols described involve hazardous

chemicals (DMSO, Palladium catalysts) and should be performed in a controlled laboratory
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environment by trained personnel.

To cite this document: BenchChem. [Application Note: 1-(2-(4-Bromophenoxy)ethyl)pyrazole
as a Structural & Ligandability Probe]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1522712/docs#application-note-1-2-4-
bromophenoxy-ethyl-pyrazole-as-a-structural-ligandability-probe]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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